Perchlorophenyl S-benzyl-N-(benzyloxycarbonyl)-L-cysteinate
Perchlorophenyl S-benzyl-N-(benzyloxycarbonyl)-L-cysteinate
Brand Name:
Vulcanchem
CAS No.:
13673-54-6
VCID:
VC21008786
InChI:
InChI=1S/C24H18Cl5NO4S/c25-17-18(26)20(28)22(21(29)19(17)27)34-23(31)16(13-35-12-15-9-5-2-6-10-15)30-24(32)33-11-14-7-3-1-4-8-14/h1-10,16H,11-13H2,(H,30,32)/t16-/m0/s1
SMILES:
C1=CC=C(C=C1)COC(=O)NC(CSCC2=CC=CC=C2)C(=O)OC3=C(C(=C(C(=C3Cl)Cl)Cl)Cl)Cl
Molecular Formula:
C24H18Cl5NO4S
Molecular Weight:
593.7 g/mol
Perchlorophenyl S-benzyl-N-(benzyloxycarbonyl)-L-cysteinate
CAS No.: 13673-54-6
Cat. No.: VC21008786
Molecular Formula: C24H18Cl5NO4S
Molecular Weight: 593.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 13673-54-6 |
|---|---|
| Molecular Formula | C24H18Cl5NO4S |
| Molecular Weight | 593.7 g/mol |
| IUPAC Name | (2,3,4,5,6-pentachlorophenyl) (2R)-3-benzylsulfanyl-2-(phenylmethoxycarbonylamino)propanoate |
| Standard InChI | InChI=1S/C24H18Cl5NO4S/c25-17-18(26)20(28)22(21(29)19(17)27)34-23(31)16(13-35-12-15-9-5-2-6-10-15)30-24(32)33-11-14-7-3-1-4-8-14/h1-10,16H,11-13H2,(H,30,32)/t16-/m0/s1 |
| Standard InChI Key | KHJLTTGEVZUKSI-INIZCTEOSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)COC(=O)N[C@@H](CSCC2=CC=CC=C2)C(=O)OC3=C(C(=C(C(=C3Cl)Cl)Cl)Cl)Cl |
| SMILES | C1=CC=C(C=C1)COC(=O)NC(CSCC2=CC=CC=C2)C(=O)OC3=C(C(=C(C(=C3Cl)Cl)Cl)Cl)Cl |
| Canonical SMILES | C1=CC=C(C=C1)COC(=O)NC(CSCC2=CC=CC=C2)C(=O)OC3=C(C(=C(C(=C3Cl)Cl)Cl)Cl)Cl |
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